N-(2-ethylphenyl)-5-(4-methoxyphenyl)oxazole-2-carboxamide
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Description
N-(2-ethylphenyl)-5-(4-methoxyphenyl)oxazole-2-carboxamide, also known as EPOC, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. EPOC is a derivative of oxazole and has been synthesized using various methods.
Scientific Research Applications
Medicinal Chemistry and Drug Development
- Anti-Inflammatory Properties : Researchers have investigated the anti-inflammatory potential of this compound due to its structural resemblance to certain nonsteroidal anti-inflammatory drugs (NSAIDs). It may inhibit inflammatory pathways and provide therapeutic benefits for conditions like arthritis and inflammatory bowel diseases .
- Anticancer Activity : Preliminary studies suggest that N-(2-ethylphenyl)-5-(4-methoxyphenyl)oxazole-2-carboxamide could inhibit cancer cell growth. Further research is needed to explore its potential as an anticancer agent .
Materials Science and Polymer Chemistry
- Bis(cyanate) Esters : The compound has been utilized in the preparation of renewable bis(cyanate) esters. These esters are essential in the development of high-performance polymers and composite materials .
Plant Chemistry and Natural Products
- Triterpenoid Hydroxylation : Researchers have explored the controlled hydroxylation of triterpenoid compounds using N-(2-ethylphenyl)-5-(4-methoxyphenyl)oxazole-2-carboxamide. This process allows plants to modify their chemical defenses without self-toxicity .
Pharmacology and Receptor Studies
- GABA Receptor Modulation : The compound’s oxazole ring system resembles certain GABA receptor modulators. Investigating its interaction with GABA receptors may provide insights into neurological disorders and drug development .
Chemical Biology and Enzyme Inhibition
- Enzyme Inhibitors : N-(2-ethylphenyl)-5-(4-methoxyphenyl)oxazole-2-carboxamide has been studied as a potential enzyme inhibitor. Understanding its mechanism of action could lead to novel therapeutic strategies .
Organic Synthesis and Methodology
- Synthetic Applications : Chemists have employed this compound in synthetic methodologies, such as palladium-catalyzed cross-coupling reactions. Its unique structure allows for diverse transformations in organic synthesis .
properties
IUPAC Name |
N-(2-ethylphenyl)-5-(4-methoxyphenyl)-1,3-oxazole-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O3/c1-3-13-6-4-5-7-16(13)21-18(22)19-20-12-17(24-19)14-8-10-15(23-2)11-9-14/h4-12H,3H2,1-2H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXFVDUXJCZWODF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)C2=NC=C(O2)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-ethylphenyl)-5-(4-methoxyphenyl)oxazole-2-carboxamide |
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